N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
CAS No.:
Cat. No.: VC19975790
Molecular Formula: C21H20IN7O4S
Molecular Weight: 593.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H20IN7O4S |
|---|---|
| Molecular Weight | 593.4 g/mol |
| IUPAC Name | N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-2-[[5-[(4-iodoanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
| Standard InChI | InChI=1S/C21H20IN7O4S/c1-2-9-28-19(12-23-16-5-3-15(22)4-6-16)25-27-21(28)34-13-20(31)26-24-11-14-10-17(29(32)33)7-8-18(14)30/h2-8,10-11,23,30H,1,9,12-13H2,(H,26,31)/b24-11+ |
| Standard InChI Key | ZSMDOZLTJBGZBM-BHGWPJFGSA-N |
| Isomeric SMILES | C=CCN1C(=NN=C1SCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I |
| Canonical SMILES | C=CCN1C(=NN=C1SCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I |
Introduction
Applications and Relevance
Compounds with similar functional groups are often explored for:
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Pharmaceutical applications: Triazole derivatives and hydrazides are widely studied for their antimicrobial, antifungal, anticancer, and anti-inflammatory properties.
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Catalysis or materials science: The presence of multiple functional groups may make the compound useful in coordination chemistry or as a ligand in catalysis.
Analytical Techniques for Characterization
To study this compound, the following methods are typically employed:
Hypothetical Data Table
| Property | Value/Description |
|---|---|
| Molecular Formula | CₓHₓIN₄OₓS |
| Molecular Weight | Estimated based on structure |
| Functional Groups | Hydroxyl, Nitro, Iodoaryl, Triazole |
| Solubility | Likely soluble in polar organic solvents |
| Potential Applications | Antimicrobial agents, enzyme inhibitors |
Research Directions
Future studies could focus on:
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Biological Activity: Testing the compound against bacterial or fungal strains to evaluate antimicrobial efficacy.
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Pharmacokinetics: Assessing absorption, distribution, metabolism, and excretion (ADME) properties.
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Synthetic Modifications: Exploring derivatives by modifying the triazole or phenyl groups for enhanced activity.
If additional information about this specific compound becomes available through reliable sources (excluding restricted ones), further details could be provided regarding its synthesis, characterization, and applications.
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